![molecular formula C17H15NO4 B258982 N-(2,4-dimethoxyphenyl)-1-benzofuran-2-carboxamide](/img/structure/B258982.png)
N-(2,4-dimethoxyphenyl)-1-benzofuran-2-carboxamide
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Overview
Description
N-(2,4-dimethoxyphenyl)-1-benzofuran-2-carboxamide, also known as DMBF, is a compound that has been studied extensively for its potential use in scientific research. DMBF is a synthetic compound that belongs to the benzofuran class of compounds. It is a potent inhibitor of the enzyme monoacylglycerol lipase (MAGL), which is responsible for the breakdown of the endocannabinoid 2-arachidonoylglycerol (2-AG). Inhibition of MAGL has been shown to have a number of potential therapeutic applications, including the treatment of pain, inflammation, and cancer.
Mechanism of Action
N-(2,4-dimethoxyphenyl)-1-benzofuran-2-carboxamide works by inhibiting the enzyme MAGL, which is responsible for the breakdown of the endocannabinoid 2-AG. Inhibition of MAGL leads to an increase in 2-AG levels, which can activate the cannabinoid receptors CB1 and CB2. Activation of these receptors can lead to a number of physiological effects, including pain relief and anti-inflammatory effects.
Biochemical and Physiological Effects
In addition to its potential use in pain management and cancer treatment, this compound has been shown to have a number of other biochemical and physiological effects. Studies have shown that this compound can reduce anxiety and depression-like behaviors in animal models. This compound has also been shown to have neuroprotective effects, and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(2,4-dimethoxyphenyl)-1-benzofuran-2-carboxamide in scientific research is its potency as a MAGL inhibitor. This compound has been shown to be more potent than other MAGL inhibitors, such as JZL184. However, this compound also has some limitations. It is a synthetic compound, which can make it more difficult to obtain than natural compounds. Additionally, this compound has not yet been tested in human clinical trials, so its safety and efficacy in humans is not yet known.
Future Directions
There are a number of potential future directions for research on N-(2,4-dimethoxyphenyl)-1-benzofuran-2-carboxamide. One area of research could be the development of more selective MAGL inhibitors. Another area of research could be the development of this compound analogs with improved pharmacokinetic properties. Additionally, further research is needed to determine the safety and efficacy of this compound in human clinical trials.
Synthesis Methods
N-(2,4-dimethoxyphenyl)-1-benzofuran-2-carboxamide is synthesized through a multi-step process that involves the reaction of 2,4-dimethoxyphenylacetic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with 2-hydroxybenzaldehyde. The final step involves the reaction of the resulting benzofuran-2-carboxylic acid with ammonia to form the amide.
Scientific Research Applications
N-(2,4-dimethoxyphenyl)-1-benzofuran-2-carboxamide has been extensively studied for its potential use in scientific research. One of the main areas of research has been in the field of pain management. Studies have shown that inhibition of MAGL by this compound can reduce pain and inflammation in animal models. This compound has also been studied for its potential use in the treatment of cancer. Inhibition of MAGL has been shown to reduce tumor growth and metastasis in animal models.
properties
Molecular Formula |
C17H15NO4 |
---|---|
Molecular Weight |
297.3 g/mol |
IUPAC Name |
N-(2,4-dimethoxyphenyl)-1-benzofuran-2-carboxamide |
InChI |
InChI=1S/C17H15NO4/c1-20-12-7-8-13(15(10-12)21-2)18-17(19)16-9-11-5-3-4-6-14(11)22-16/h3-10H,1-2H3,(H,18,19) |
InChI Key |
QLBQSKCZGQWTBU-UHFFFAOYSA-N |
SMILES |
COC1=CC(=C(C=C1)NC(=O)C2=CC3=CC=CC=C3O2)OC |
Canonical SMILES |
COC1=CC(=C(C=C1)NC(=O)C2=CC3=CC=CC=C3O2)OC |
Origin of Product |
United States |
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